69-09-0

Chlorpromazine hydrochloride

In Stock

• CAS RN:
• 69-09-0

• Formula:
• C17H19ClN2S. HCl

• InChI:
• InChI=1S/C17H19ClN2S.ClH/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H

• InChIKey:
• FBSMERQALIEGJT-UHFFFAOYSA-N

• Chlorpromazine (CPZ) is a typical antipsychotic and an antagonist of dopamine D2, D3, and D4 receptors (Kis = 0.66, 0.84, and 1.2 nM, respectively) as well as the serotonin (5-HT) receptor subtype 5-HT2A (Ki = 1.8 nM). It is also an antagonist of histamine H1, α1a-, α2b-, and α2C-adrenergic, and M3 muscarinic acetylcholine receptors (Kis = 6, 0.28, 27, 46, and 47 nM, respectively). CPZ (10 mg/kg per day) increases latency to find the platform in a repealed acquisition water maze task and decreases vertical activity and stereotypic movements in the open field test in rats. CPZ (0.3, 1, and 3 mg/kg, s.c.) also reduces emesis induced by cisplatin in dogs.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued unde...

Dimethyl 2,4-dibromoglutarate

In Stock

• CAS RN:
• 869-09-0

• Formula:
• C7H10Br2O4

• InChI:
• InChI=1S/C7H10Br2O4/c1-12-6(10)4(8)3-5(9)7(11)13-2/h4-5H,3H2,1-2H3

• InChIKey:
• ZBBXTTCCOXKVJB-UHFFFAOYSA-N

• Dimethyl 2,4-dibromoglutarate is a useful research compound. Its molecular formula is C7H10Br2O4 and its molecular weight is 317.96 g/mol. The purity is usually 95%.

4-iodo-N-[(E)-1H-pyrrol-2-ylmethylidene]aniline

• CAS RN:
• 5269-09-0

• Formula:
• C11H9IN2

• InChI:
• InChI=1S/C11H9IN2/c12-9-3-5-10(6-4-9)14-8-11-2-1-7-13-11/h1-8,13H

• InChIKey:
• YYRLGWJGACBZDS-UHFFFAOYSA-N

• 4-iodo-N-[(E)-1H-pyrrol-2-ylmethylidene]aniline is a useful research compound. Its molecular formula is C11H9IN2 and its molecular weight is 296.11g/mol. The purity is usually 95%.

Acetaldehyde di-isobutylacetal

In Stock

• CAS RN:
• 5669-09-0

• Formula:
• C10H22O2

• InChI:
• InChI=1S/C10H22O2/c1-8(2)6-11-10(5)12-7-9(3)4/h8-10H,6-7H2,1-5H3

• InChIKey:
• KIELJSVPUISYCI-UHFFFAOYSA-N

• Acetaldehyde di-isobutylacetal is a useful research compound. Its molecular formula is C10H22O2 and its molecular weight is 174.28 g/mol. The purity is usually 95%.

4-Fluoro-N-(4-fluorobenzylidene)aniline

In Stock

• CAS RN:
• 39769-09-0

• Formula:
• C13H9F2N

• InChI:
• InChI=1S/C13H9F2N/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-9H

• InChIKey:
• FRNJXANITCYEMD-UHFFFAOYSA-N

• 4-Fluoro-N-(4-fluorobenzylidene)aniline is a useful research compound. Its molecular formula is C13H9F2N and its molecular weight is 217.21 g/mol. The purity is usually 95%.

1,1,3,3-Tetrafluoro-2-methyl-propene

• CAS RN:
• 13369-09-0

• Formula:
• C4H4F4

• InChI:
• InChI=1S/C4H4F4/c1-2(3(5)6)4(7)8/h3H,1H3

• InChIKey:
• UHFBOQDBBVRSGL-UHFFFAOYSA-N

• 1,1,3,3-Tetrafluoro-2-methyl-propene is a useful research compound. Its molecular formula is C4H4F4 and its molecular weight is 128.07 g/mol. The purity is usually 95%.

3-(4-chlorophenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

In Stock

• CAS RN:
• 68469-09-0

• Formula:
• C16H11ClN4S

• InChI:
• InChI=1S/C16H11ClN4S/c17-13-8-6-12(7-9-13)15-18-19-16-21(15)20-14(10-22-16)11-4-2-1-3-5-11/h1-9H,10H2

• InChIKey:
• NVQHPQIKJXYCFZ-UHFFFAOYSA-N

• 3-(4-chlorophenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a useful research compound. Its molecular formula is C16H11ClN4S and its molecular weight is 326.8g/mol. The purity is usually 95%.

Cyclohexyl 3-fluorophenyl ketone

In Stock

• CAS RN:
• 898769-09-0

• Formula:
• C13H15FO

• InChI:
• InChI=1S/C13H15FO/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2

• InChIKey:
• CDIPQCISDRKAPJ-UHFFFAOYSA-N

• Cyclohexyl 3-fluorophenyl ketone is a useful research compound. Its molecular formula is C13H15FO and its molecular weight is 206.26 g/mol. The purity is usually 95%.

2-[(1-phenyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid

In Stock

• CAS RN:
• 851169-09-0

• Formula:
• C15H16N2O2S

• InChI:
• InChI=1S/C15H16N2O2S/c18-14(19)10-20-15-16-12-8-4-5-9-13(12)17(15)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H,18,19)

• InChIKey:
• AYQDULUDTYXQRL-UHFFFAOYSA-N

• 2-[(1-phenyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid is a useful research compound. Its molecular formula is C15H16N2O2S and its molecular weight is 288.37. The purity is usually 95%.

2-(2-piperazin-1-ylethyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione dihydrochloride

In Stock

• CAS RN:
• 136369-09-0

• Formula:
• C15H23Cl2N3O2

• InChI:
• InChI=1S/C15H21N3O2.2ClH/c19-14-12-10-1-2-11(9-10)13(12)15(20)18(14)8-7-17-5-3-16-4-6-17;;/h1-2,10-13,16H,3-9H2;2*1H

• InChIKey:
• UIJYMLDYSRZPGY-UHFFFAOYSA-N

• 2-(2-piperazin-1-ylethyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione dihydrochloride is a useful research compound. Its molecular formula is C15H23Cl2N3O2 and its molecular weight is 348.3 g/mol. The purity is usually 95%.

9-(4-fluorophenyl)-8-oxo-2-pyridin-4-yl-7H-purine-6-carboxamide

In Stock

• CAS RN:
• 869069-09-0

• Formula:
• C17H11FN6O2

• InChI:
• InChI=1S/C17H11FN6O2/c18-10-1-3-11(4-2-10)24-16-13(22-17(24)26)12(14(19)25)21-15(23-16)9-5-7-20-8-6-9/h1-8H,(H2,19,25)(H,22,26)

• InChIKey:
• VWFSUGSSBAQJDE-UHFFFAOYSA-N

• 9-(4-fluorophenyl)-8-oxo-2-pyridin-4-yl-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C17H11FN6O2 and its molecular weight is 350.313. The purity is usually 95%.

Methyl 5-(4-methoxyphenyl)-1-benzothiophene-2-carboxylate

In Stock

• CAS RN:
• 924869-09-0

• Formula:
• C17H14O3S

• InChI:
• InChI=1S/C17H14O3S/c1-19-14-6-3-11(4-7-14)12-5-8-15-13(9-12)10-16(21-15)17(18)20-2/h3-10H,1-2H3

• InChIKey:
• KGSXDHGGAXYIHZ-UHFFFAOYSA-N

• Methyl 5-(4-methoxyphenyl)-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C17H14O3S and its molecular weight is 298.4 g/mol. The purity is usually 95%.

Indomethacin triethylene ester

• CAS RN:
• 157769-09-0

• Formula:
• C25H28ClNO7

• InChI:
• InChI=1S/C25H28ClNO7/c1-17-21(16-24(29)34-14-13-33-12-11-32-10-9-28)22-15-20(31-2)7-8-23(22)27(17)25(30)18-3-5-19(26)6-4-18/h3-8,15,28H,9-14,16H2,1-2H3

• InChIKey:
• ZQQUXESLZKCOQX-UHFFFAOYSA-N

• Indomethacin triethylene ester, also known as Indomethacin triethylene ester, is a useful research compound. Its molecular formula is C25H28ClNO7 and its molecular weight is 489.9 g/mol. The purity is usually 95%.

3-amino-N-(2-chlorobenzyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

In Stock

• CAS RN:
• 445269-09-0

• Formula:
• C21H22ClN3OS

• InChI:
• InChI=1S/C21H22ClN3OS/c1-2-12-7-8-17-14(9-12)10-15-18(23)19(27-21(15)25-17)20(26)24-11-13-5-3-4-6-16(13)22/h3-6,10,12H,2,7-9,11,23H2,1H3,(H,24,26)

• InChIKey:
• RNCFVPVQGJGUJX-UHFFFAOYSA-N

• 3-amino-N-(2-chlorobenzyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C21H22ClN3OS and its molecular weight is 399.9g/mol. The purity is usually 95%.

Stigmasta-4,22,25-trien-3-one

In Stock

• CAS RN:
• 848669-09-0

• Formula:
• C29H44O

• InChI:
• InChI=1S/C29H44O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,18,20-21,24-27H,2,7,10-17H2,1,3-6H3/b9-8+/t20-,21-,24+,25-,26+,27+,28+,29-/m1/s1

• InChIKey:
• BLMXNQVGERRIAW-LPJPOILFSA-N

• Stigmasta-4,22,25-trien-3-one is a useful research compound. Its molecular formula is C29H44O and its molecular weight is 408.67. The purity is usually 95%.

2-Fluorophenethylmagnesium bromide, 0.5M in tetrahydrofuran

In Stock

• CAS RN:
• 1187169-09-0

• Formula:
• C8H8BrFMg

• InChI:
• InChI=1S/C8H8F.BrH.Mg/c1-2-7-5-3-4-6-8(7)9;;/h3-6H,1-2H2;1H;/q-1;;+2/p-1

• InChIKey:
• CTWRAHLZEKOXCS-UHFFFAOYSA-M

• 2-Fluorophenethylmagnesium bromide, 0.5M in tetrahydrofuran is a useful research compound. Its molecular formula is C8H8BrFMg and its molecular weight is 227.36 g/mol. The purity is usually 95%.

Bis(thiazol-5-ylmethyl)amine trihydrochloride

In Stock

• CAS RN:
• 2138169-09-0

• Formula:
• C8H12Cl3N3S2

• InChI:
• InChI=1S/C8H9N3S2.3ClH/c1(7-3-10-5-12-7)9-2-8-4-11-6-13-8;;;/h3-6,9H,1-2H2;3*1H

• InChIKey:
• UKEQBLUOHPWHIZ-UHFFFAOYSA-N

• Bis(thiazol-5-ylmethyl)amine trihydrochloride is a useful research compound. Its molecular formula is C8H12Cl3N3S2 and its molecular weight is 320.68. The purity is usually 95%.

1-Cyclopentyl-1H-pyrazol-5-amine hydrochloride

In Stock

• CAS RN:
• 2219369-09-0

• Formula:
• C8H14ClN3

• InChI:
• InChI=1S/C8H13N3.ClH/c9-8-5-6-10-11(8)7-3-1-2-4-7;/h5-7H,1-4,9H2;1H

• InChIKey:
• HKBVBNPSFZKMOS-UHFFFAOYSA-N

• 1-Cyclopentyl-1H-pyrazol-5-amine hydrochloride is a useful research compound. Its molecular formula is C8H14ClN3 and its molecular weight is 187.67. The purity is usually 95%.

XLR11 Degradant

In Stock

• CAS RN:
• 1616469-09-0

• Formula:
• C21H28FNO

• InChI:
• InChI=1S/C21H28FNO/c1-16(2)21(3,4)14-20(24)18-15-23(13-9-5-8-12-22)19-11-7-6-10-17(18)19/h6-7,10-11,15H,1,5,8-9,12-14H2,2-4H3

• InChIKey:
• BEZVSTOQIZTNCK-UHFFFAOYSA-N

• XLR11 is a synthetic cannabinoid (CB) which contains a tetramethylcyclopropyl group. In many synthetic CBs, this group serves to increase the affinity of the compound for the peripheral CB2 receptor. XLR11 degradant is a common impurity observed during GC-MS analysis of samples containing XLR11. The opened ring of the degradant is presumed to be produced during heating of XLR11. This structure gives rise to a prominent fragment ion that is 15 amu greater than the base peak of XLR11. This pattern is consistent with McLafferty rearrangement of the degradant which does not occur with the parent compound.
  

2-(2-piperazin-1-ylethyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione dihydrochloride

• CAS RN:
• 135414-78-7; 136369-09-0

• Formula:
• C15H23Cl2N3O2

• InChI:
• InChI=1S/C15H21N3O2.2ClH/c19-14-12-10-1-2-11(9-10)13(12)15(20)18(14)8-7-17-5-3-16-4-6-17;;/h1-2,10-13,16H,3-9H2;2*1H

• InChIKey:
• UIJYMLDYSRZPGY-UHFFFAOYSA-N

• 2-(2-piperazin-1-ylethyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione dihydrochloride is a useful research compound. Its molecular formula is C15H23Cl2N3O2 and its molecular weight is 348.27. The purity is usually 95%.